Cas no 5533-38-0 (1-methyl-1H-1,3-benzodiazole-2-sulfonic acid)

• Product Name: 1-methyl-1H-1,3-benzodiazole-2-sulfonic acid
• CAS No: 5533-38-0
• MF: C₈H₈N₂O₃S
• MW: 212.225720405579
• MDL: MFCD00142670
• CID: 943767
• PubChem ID: 2724788
• Update Time: 2025-10-31

1-methyl-1H-1,3-benzodiazole-2-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-Benzimidazole-2-sulfonic acid
• 1-methylbenzimidazole-2-sulfonic acid
• 1-methyl-1H-1,3-benzodiazole-2-sulfonic acid
• 1-METHYL-1H-BENZO[D]IMIDAZOLE-2-SULFONICACID
• 5533-38-0
• 1-Methyl-1H-benzoimidazole-2-sulfonic acid, AldrichCPR
• Z57298725
• EN300-38861
• SCHEMBL1275146
• SMR000415246
• J-504848
• AM804037
• CCG-55116
• MFCD00142670
• IPGCDDVLUYNFOU-UHFFFAOYSA-N
• AS-54869
• 1-METHYL-1H-BENZO[D]IMIDAZOLE-2-SULFONIC ACID
• MLS000778452
• F0290-0651
• AKOS000269730
• STK212165
• DTXSID50369230
• HMS2756C04
• 1-Methyl-1H-benzoimidazole-2-sulfonic acid
• CHEMBL1711032
• SR-01000644159-1
• W10636
• A913808
• 1H-Benzimidazole-2-sulfonic acid, 1-methyl-
• ALBB-017616

• MDL： MFCD00142670
• Inchi： 1S/C8H8N2O3S/c1-10-7-5-3-2-4-6(7)9-8(10)14(11,12)13/h2-5H,1H3,(H,11,12,13)
• InChI Key： IPGCDDVLUYNFOU-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1C)(=O)(=O)O

Computed Properties

• Exact Mass: 212.02600
• Monoisotopic Mass: 212.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Color/Form: Off white powder
• Density: 1.4306 (rough estimate)
• Melting Point: 341 °C
• Refractive Index: 1.5690 (estimate)
• PSA: 80.57000
• LogP: 1.90080
• Solubility: Not determined

1-methyl-1H-1,3-benzodiazole-2-sulfonic acid Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-methyl-1H-1,3-benzodiazole-2-sulfonic acid

Comprehensive Overview of 1-Methyl-1H-1,3-benzodiazole-2-sulfonic acid (CAS No. 5533-38-0)

1-Methyl-1H-1,3-benzodiazole-2-sulfonic acid (CAS No. 5533-38-0) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This compound, often referred to as a benzodiazole sulfonic acid derivative, plays a critical role in pharmaceuticals, agrochemicals, and material science due to its versatile reactivity and stability. Researchers and industry professionals frequently search for terms like "synthesis of 1-methyl-1H-1,3-benzodiazole-2-sulfonic acid", "applications of benzodiazole sulfonates", and "CAS 5533-38-0 properties", highlighting its significance in modern chemistry.

The molecular structure of 1-methyl-1H-1,3-benzodiazole-2-sulfonic acid features a benzodiazole core with a sulfonic acid group at the 2-position, which enhances its solubility in polar solvents and its ability to form stable salts. This characteristic makes it invaluable in drug formulation and catalytic processes. Recent trends in green chemistry have also sparked interest in this compound, as its derivatives are explored for eco-friendly synthesis routes and biodegradable materials. Searches for "green chemistry applications of benzodiazole sulfonic acids" reflect this growing demand.

In the pharmaceutical sector, CAS No. 5533-38-0 is often utilized as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its ability to act as a ligand or catalyst in asymmetric synthesis has been widely studied, with publications focusing on "1-methyl-1H-1,3-benzodiazole-2-sulfonic acid in drug discovery". Additionally, its sulfonic acid group provides opportunities for further functionalization, making it a versatile building block for custom chemical synthesis.

From an industrial perspective, 1-methyl-1H-1,3-benzodiazole-2-sulfonic acid is gaining traction in the development of advanced materials, such as conductive polymers and photoactive compounds. Its thermal stability and electronic properties align with the rising demand for high-performance materials in electronics and energy storage. Queries like "benzodiazole sulfonates in material science" and "CAS 5533-38-0 for polymer applications" underscore its relevance in cutting-edge research.

Analytical methods for characterizing 1-methyl-1H-1,3-benzodiazole-2-sulfonic acid include HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity and consistency for industrial use. Safety data sheets (SDS) and regulatory compliance are also frequently searched topics, as industries prioritize safe handling practices and environmental impact assessments for chemical intermediates like this.

In summary, 1-methyl-1H-1,3-benzodiazole-2-sulfonic acid (CAS No. 5533-38-0) is a multifaceted compound with broad applications across scientific and industrial domains. Its role in pharmaceuticals, material science, and sustainable chemistry continues to drive research and innovation, making it a subject of enduring interest for chemists and engineers worldwide.